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Compound of Interest

3-(Bromomethyl)isoquinoline
Compound Name:

hydrobromide
CAS No.: 1357945-32-4
Cat. No.: B1443678

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 3-(Bromomethyl)isoquinoline
hydrobromide, a key building block in synthetic and medicinal chemistry. Drawing on
established chemical principles and data from related compounds, this document will cover its
chemical identity, synthesis, reactivity, handling, and applications in modern drug discovery.

Part 1: Core Chemical Identity

3-(Bromomethyl)isoquinoline hydrobromide is a heterocyclic compound featuring an
isoquinoline core functionalized with a bromomethyl group at the 3-position and presented as a
hydrobromide salt.
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Property Value Source(s)
CAS Number 1357945-32-4 [1]
Molecular Formula C1o0H9Brz2N
Molecular Weight 302.993 g/mol
Appearance Likely a solid [21[3114]
) Commercially available at
Purity
295%
Inert atmosphere, 2-8°C,
Storage protected from light and [21[3]1[5][6]

moisture

Part 2: Synthesis and Mechanistic Insights

While a definitive, published synthesis for 3-(Bromomethyl)isoquinoline hydrobromide is not
widely available, a highly plausible and efficient synthetic route can be proposed based on well-
established transformations in heterocyclic chemistry. The synthesis logically commences from
the readily available precursor, 3-methylisoquinoline.

Proposed Synthetic Pathway

The transformation involves a two-step process: radical bromination of the methyl group
followed by the formation of the hydrobromide salt.

e Radical Bromination of 3-Methylisoquinoline: The initial step is the selective bromination of
the methyl group at the 3-position of the isoquinoline ring. This is classic benzylic-type
bromination, achieved using a radical brominating agent such as N-Bromosuccinimide
(NBS). The reaction is initiated by a radical initiator, for instance, azobisisobutyronitrile
(AIBN) or benzoyl peroxide, and is typically conducted in a non-polar solvent like carbon
tetrachloride (CCla) under reflux conditions.[7] The mechanism proceeds via a free radical
chain reaction, where a bromine radical selectively abstracts a hydrogen atom from the
methyl group, leading to the formation of a stabilized benzylic-type radical, which then reacts
with a bromine source.
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e Hydrobromide Salt Formation: The product of the first step is the free base, 3-
(bromomethyl)isoquinoline. To enhance stability and improve handling characteristics, it is
converted to its hydrobromide salt. This is achieved by treating a solution of the free base
with hydrobromic acid (HBr). The acid can be used in its aqueous form or as a solution in a
suitable organic solvent. The resulting salt precipitates and can be isolated through filtration,
followed by washing and drying.

NBS, Radical Initiator

(e.g., AIBN or Benzoyl Peroxide)
3-Methylisoquinoline CC, Reflux 3-(Bromomethyl)isoquinoIine)mw)—b(s-(momomethyl)isoquinoIine hydrobromide)

Click to download full resolution via product page

Caption: Proposed synthesis of 3-(Bromomethyl)isoquinoline hydrobromide.

Part 3: Chemical Reactivity and Handling

Reactivity Profile

The synthetic utility of 3-(Bromomethyl)isoquinoline hydrobromide is primarily dictated by
the reactivity of the bromomethyl group. The bromine atom is an excellent leaving group, and
its position on a carbon adjacent to the aromatic isoquinoline ring system (a benzylic-like
position) further activates it towards nucleophilic substitution reactions.

» Nucleophilic Substitution Reactions: This compound is an excellent substrate for a wide
array of nucleophiles, enabling the facile introduction of diverse functional groups at the 3-
position. This versatility is a cornerstone of its application in constructing molecular libraries
for drug discovery. Key transformations include:

o Amination: Reaction with primary or secondary amines to yield the corresponding

aminomethyl-isoquinoline derivatives.

o Etherification: Treatment with alcohols or phenols in the presence of a base affords the

corresponding ethers.

o Thioether Formation: Reaction with thiols provides access to thioethers.
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o Cyanation: Displacement of the bromide with a cyanide source (e.g., sodium cyanide)
yields the corresponding nitrile, a versatile intermediate for further transformations.[8]

o Azide Formation: Reaction with sodium azide leads to the formation of azidomethyl
derivatives, which can be further elaborated, for instance, via "click” chemistry or reduction
to the amine.[9]

Prudent Handling and Storage

Given its reactive nature and likely irritant properties, adherence to strict safety protocols is
imperative.

» Safety and Handling:
o All manipulations should be conducted in a well-ventilated chemical fume hood.[6][10]

o Appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a laboratory coat, must be worn.[11][12][13]

o Inhalation of dust or vapors and contact with skin and eyes must be rigorously avoided.[3]
[5][6][11][14] In the event of accidental contact, the affected area should be rinsed
immediately and thoroughly with copious amounts of water.[3][12]

o Storage Recommendations:

o The compound should be stored in a tightly sealed container in a cool, dry, and well-
ventilated environment.[3][6]

o For optimal long-term stability, storage under an inert atmosphere, such as argon or
nitrogen, at refrigerated temperatures (2-8°C) is advisable.[2]

o ltis crucial to protect the compound from exposure to light, moisture, and air to prevent
degradation.[5][6]

Part 4: Applications in Research and Drug
Development
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The isoquinoline motif is a well-established "privileged scaffold" in medicinal chemistry, forming
the core of numerous biologically active natural products and synthetic pharmaceuticals.[15]
[16][17] 3-(Bromomethyl)isoquinoline hydrobromide serves as a versatile starting material
for the synthesis of novel isoquinoline derivatives with potential therapeutic value.

e Oncology: A significant number of isoquinoline-containing compounds have demonstrated
potent anticancer activity through various mechanisms.[15][16] This building block allows for
the systematic modification of the isoquinoline scaffold to generate libraries of new chemical
entities for screening against cancer cell lines and molecular targets.

» Neuroscience: The isoquinoline alkaloid family has a rich history of interaction with the
central nervous system.[4][9] 3-(Bromomethyl)isoquinoline hydrobromide can be
employed to synthesize novel ligands for receptors and enzymes implicated in a range of
neurological and psychiatric disorders.

« Infectious Diseases: The isoquinoline core is present in a number of compounds with
demonstrated antimicrobial and antiviral properties.[16] This reactive intermediate provides a
convenient starting point for the development of new anti-infective agents.

+ Chemical Biology and Imaging: The inherent fluorescence of the isoquinoline ring system
can be exploited. By conjugating specific moieties to the 3-position via the bromomethyl
handle, this compound can be used to create bespoke fluorescent probes for biological
imaging and as tools for chemical biology research.[4][9]
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Caption: Drug discovery workflow using 3-(Bromomethyl)isoquinoline hydrobromide.

Part 5: Predicted Spectroscopic Data

While experimental spectra for 3-(Bromomethyl)isoquinoline hydrobromide are not readily
available in the public domain, its key spectroscopic features can be reliably predicted from its
structure and comparison with analogous compounds.

e 1H NMR:
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o The aromatic protons on the isoquinoline ring are expected to resonate in the region of
7.5-9.0 ppm.

o The two protons of the bromomethyl group (CH2Br) will appear as a characteristic singlet,
shifted downfield due to the electron-withdrawing effect of the adjacent bromine atom,
likely in the & 4.5-5.0 ppm range.

o The acidic proton of the hydrobromide salt associated with the nitrogen atom will likely
appear as a broad singlet with a chemical shift that can be variable and dependent on the
solvent and concentration.

o BC NMR:

o The carbon atoms of the isoquinoline ring will give rise to signals in the aromatic region,
typically between & 120-150 ppm.

o The carbon of the bromomethyl group is anticipated to appear in the range of & 30-40
ppm.

e Mass Spectrometry (MS):

o The mass spectrum, under conditions that detect the free base, would exhibit a
characteristic isotopic pattern for the molecular ion of 3-(bromomethyl)isoquinoline due to
the presence of a single bromine atom. This would manifest as two peaks of nearly equal
intensity (the M+ and M+2 peaks) corresponding to the two major isotopes of bromine
("°Br and &1Br).

Part 6: Conclusion

3-(Bromomethyl)isoquinoline hydrobromide is a highly valuable and versatile reagent in
synthetic organic and medicinal chemistry. Its utility is centered on the reactive bromomethyl
group, which allows for the straightforward and efficient introduction of a vast array of chemical
functionalities onto the privileged isoquinoline scaffold. This capability positions it as a key
intermediate in the quest for novel therapeutic agents targeting a spectrum of diseases,
including cancer, neurological disorders, and infectious diseases, as well as in the development
of sophisticated tools for chemical biology. The synthesis of this compound is conceptually
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straightforward, and with appropriate handling and storage protocols, it represents a powerful
tool in the arsenal of the modern research scientist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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